Cas no 68847-70-1 (Benzaldehyde, 2-nitro-3-(phenylmethoxy)-)

Benzaldehyde, 2-nitro-3-(phenylmethoxy)- structure
68847-70-1 structure
Product Name:Benzaldehyde, 2-nitro-3-(phenylmethoxy)-
CAS No:68847-70-1
MF:C14H11NO4
MW:257.241443872452
CID:1730401
PubChem ID:12045431
Update Time:2025-04-21

Benzaldehyde, 2-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-nitro-3-(phenylmethoxy)-
    • 2-nitro-3-phenylmethoxybenzaldehyde
    • 3-(BENZYLOXY)-2-NITROBENZALDEHYDE
    • AB58388
    • SCHEMBL23748560
    • 68847-70-1
    • Inchi: 1S/C14H11NO4/c16-9-12-7-4-8-13(14(12)15(17)18)19-10-11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: ZTUGKDLDLASBJO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC=C(C=O)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.06880783g/mol
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų
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